Cas no 2363751-90-8 (Rhodamine-N3 chloride)

• Product Name: Rhodamine-N3 chloride
• CAS No: 2363751-90-8
• MF: C₄₄H₅₉ClN₈O₇
• MW: 847.44
• CID: 4852921
• PubChem ID: 162642083
• Update Time: 2025-08-03

Rhodamine-N3 chloride Chemical and Physical Properties

Names and Identifiers

• Xanthylium, 9-​[2-​[[4-​(16-​azido-​1,​4-​dioxo-​8,​11,​14-​trioxa-​5-​azahexadec-​1-​yl)​-​1-​piperazinyl]​carbonyl]​phenyl]​-​3,​6-​bis(diethylamino)​-​, chloride (1:1)
• Rhodamine-N3 chloride
• PD164876
• G18140
• HY-D1269
• 2363751-90-8
• MS-31567
• Rhodamine-N3 (chloride)
• AKOS040757590
• CS-0145858
• [9-[2-[4-[4-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethylamino]-4-oxobutanoyl]piperazine-1-carbonyl]phenyl]-6-(diethylamino)xanthen-3-ylidene]-diethylazanium;chloride
• DA-77447

• Inchi： InChI=1S/C44H58N8O7.ClH/c1-5-49(6-2)33-13-15-37-39(31-33)59-40-32-34(50(7-3)8-4)14-16-38(40)43(37)35-11-9-10-12-36(35)44(55)52-23-21-51(22-24-52)42(54)18-17-41(53)46-19-25-56-27-29-58-30-28-57-26-20-47-48-45;/h9-16,31-32H,5-8,17-30H2,1-4H3;1H
• InChI Key： JNDTZEVRHDBMAN-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)N5CCN(CC5)C(=O)CCC(=O)NCCOCCOCCOCCN=[N+]=[N-].[Cl-]

Computed Properties

• Exact Mass: 846.4195239g/mol
• Monoisotopic Mass: 846.4195239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 60
• Rotatable Bond Count: 22
• Complexity: 1520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on Rhodamine-N3 chloride

Rhodamine-N3 Chloride: A Comprehensive Overview

Rhodamine-N3 chloride, with the CAS number 2363751-90-8, is a fluorescent compound that has garnered significant attention in the fields of bioimaging, chemical sensing, and materials science. This compound is a derivative of rhodamine, a well-known class of fluorescent dyes, and its unique properties make it highly suitable for various applications. Recent advancements in fluorescence-based technologies have further highlighted the potential of Rhodamine-N3 chloride in cutting-edge research and industrial settings.

The structure of Rhodamine-N3 chloride consists of a rhodamine backbone with an azide group (-N₃) attached to the nitrogen atom. This substitution introduces distinct chemical and photophysical properties compared to its parent compound. The azide group enhances the compound's reactivity, making it amenable to click chemistry reactions, which are widely used in bioconjugation and material synthesis. Additionally, the presence of the azide group does not significantly alter the fluorescence characteristics of the rhodamine moiety, preserving its bright emission under UV excitation.

One of the most notable applications of Rhodamine-N3 chloride is in bioimaging. Its high quantum yield and photostability make it an ideal candidate for tracking cellular processes in real-time. Recent studies have demonstrated its use as a fluorescent probe for monitoring intracellular pH changes and tracking drug delivery systems. The ability to perform click chemistry reactions with biomolecules further expands its utility in labeling proteins, DNA, and other biological entities with high precision.

In the realm of chemical sensing, Rhodamine-N3 chloride has shown promise as a sensitive probe for detecting specific analytes such as metal ions and small organic molecules. Its fluorescence can be modulated by interactions with these analytes, enabling the development of simple yet effective sensing platforms. For instance, researchers have utilized this compound to create sensors for detecting mercury ions (Hg²⁺) in aqueous solutions, leveraging its selective binding properties.

The material science community has also embraced Rhodamine-N3 chloride as a versatile building block for constructing functional materials. Its ability to participate in click chemistry reactions has facilitated the synthesis of cross-linked polymers, hydrogels, and nanoparticles with tailored properties. These materials find applications in drug delivery systems, tissue engineering scaffolds, and stimuli-responsive devices.

Recent advancements in nanotechnology have further expanded the horizons for Rhodamine-N3 chloride. Researchers have incorporated this compound into nanocomposites to enhance their optical properties, enabling applications in light-emitting diodes (LEDs) and photovoltaic devices. The combination of its bright fluorescence and compatibility with nanomaterials makes it a valuable tool in developing next-generation optoelectronic devices.

In summary, Rhodamine-N3 chloride, with its unique chemical structure and versatile properties, continues to be a focal point in various scientific disciplines. Its applications span from bioimaging to chemical sensing and material science, driven by ongoing research that unlocks new possibilities for this compound. As fluorescence-based technologies advance, the role of Rhodamine-N3 chloride is expected to grow even more significant in both academic research and industrial applications.